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Carbazomycin B is a bacterial metabolite that has been found in Streptomyces and has diverse biological activities. It is active against a panel of seven fungi (MICs = 3.2-200 µg/ml) and a panel of seven bacteria (MICs = 25-50 µg/ml), as well as P. falciparum and C. albicans (IC50s = 2.37 and 19.6 µg/ml, respectively). It is also active against a panel of five plant pathogenic fungi (MICs = 12.5-200 µg/ml). Carbazomycin B is cytotoxic to MCF-7, KB, NCI H187, and Vero cells (IC50s = 8.4, 8.6, 4.2, and 48.9 µM, respectively). It also inhibits 5-lipoxygenase (5-LO) activity in RBL-1 cell extracts (IC50 = 1.5 µM).
Carbazomycin B is a natural product found in Streptomyces chromofuscus, Streptomyces ehimensis, and other organisms with data available.